[1,2,4]Triazolo[1,5-C]pyrimidin-5-ylhydrazine

• Molecular Formula: C5H6N6
• Molecular Weight: 150.14 g/mol
• IUPAC Name: [1,2,4]triazolo[1,5-c]pyrimidin-5-ylhydrazine
• InChI: InChI=1S/C5H6N6/c6-10-5-7-2-1-4-8-3-9-11(4)5/h1-3H,6H2,(H,7,10)
• InChI Key: OKMLEWFDJBSEIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N2C1=NC=N2)NN

Description

[1,2,4]Triazolo[1,5-C]pyrimidin-5-ylhydrazine is a useful research compound. Its molecular formula is C5H6N6 and its molecular weight is 150.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1,2,4]Triazolo[1,5-C]pyrimidin-5-ylhydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1,2,4]Triazolo[1,5-C]pyrimidin-5-ylhydrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 155 mg (1 mmol) of 5-chloro[1,2,4]triazolo[1,5-c]pyrimidine [D. J. Brown and K. Shinozuka, Aust. J. Chem., 33, 1147 (1980)] in 6 mL of dry ethanol was added gradually to a vigorously stirred solution of 198 mg (204 mg, 4 mmol) of hydrazine monohydrate in 2 mL of dry ethanol. A white precipitate separated during the addition. After 1.5 h, the solid was collected on a filter. It was suspended in 2 mL of concentrated ammonium hydroxide and agitated for a few minutes. The solid was then collected on a filter and washed with some additional concentrated ammonium hydroxide, then with some ethanol, and finally with a large volume of diethyl ether. After drying, the title compound was obtained as a white solid, mp 245-246° C. (decomposition). LC-MS 151 (M+1).